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Compound of Interest

Compound Name: 4-(2-Hydroxyethyl)picolinic acid

Cat. No.: B1597479 Get Quote

Despite its availability from commercial chemical suppliers, the specific discovery and detailed

historical account of 4-(2-Hydroxyethyl)picolinic acid remain largely undocumented in readily

accessible scientific literature and patent databases. While the parent compound, picolinic acid,

has a well-established history, the introduction of the 4-(2-hydroxyethyl) substituent appears to

be a more recent and less formally chronicled development in pyridine chemistry.

Our extensive investigation into the origins of 4-(2-Hydroxyethyl)picolinic acid (CAS Number:

502509-10-6) did not yield a seminal discovery paper or a foundational patent detailing its initial

synthesis, the researchers involved, or the primary motivation for its creation. The compound is

listed by numerous chemical vendors, indicating its use as a building block or intermediate in

organic synthesis. However, the historical context of its first appearance in the chemical

landscape is not clearly defined.

The Picolinic Acid Framework: A Brief History
Picolinic acid, or pyridine-2-carboxylic acid, is a well-known isomer of nicotinic acid (vitamin

B3). Its own history is intertwined with the development of pyridine chemistry. Picolinic acid

itself is a catabolite of the amino acid tryptophan.[1] Early research into pyridine and its

derivatives was driven by their isolation from coal tar and their importance in the development

of pharmaceuticals and agrochemicals.

The Synthesis of Picolinic Acid Derivatives
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The synthesis of derivatives of picolinic acid is a broad and active area of research. A variety of

methods have been developed to introduce functional groups onto the pyridine ring, allowing

for the creation of a vast array of novel compounds with diverse applications. These methods

often involve the modification of simpler, commercially available picolines (methylpyridines) or

the direct functionalization of the pyridine ring.

While general methods for the synthesis of substituted picolinic acids are well-documented, a

specific historical account for the preparation of 4-(2-Hydroxyethyl)picolinic acid is elusive. It

is plausible that this compound was first synthesized as part of a larger research program

focused on creating libraries of substituted picolinic acids for screening in drug discovery or

materials science, and its initial preparation was not the primary focus of a dedicated

publication.

Inferred Synthetic Pathways
Based on established organic chemistry principles and known reactions for pyridine

functionalization, a plausible synthetic route to 4-(2-Hydroxyethyl)picolinic acid can be

postulated. A potential pathway could involve the introduction of a two-carbon unit at the 4-

position of a pre-existing picolinic acid derivative.

Below is a conceptual workflow illustrating a possible synthetic approach.

Starting Material Synthetic Steps Final Product

4-Methylpicolinonitrile Oxidation
1. Oxidation of methyl group

Esterification
2. Protection of carboxylic acid

Functionalization
3. Introduction of hydroxyethyl group

Hydrolysis
4. Deprotection

4-(2-Hydroxyethyl)picolinic acid

Click to download full resolution via product page

Figure 1. A conceptual synthetic workflow for 4-(2-Hydroxyethyl)picolinic acid.

Conclusion
The history of 4-(2-Hydroxyethyl)picolinic acid is, in essence, a reflection of the evolution of

modern organic synthesis. Rather than a singular, celebrated discovery, its existence is likely
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the result of the incremental expansion of chemical space, driven by the demand for novel

building blocks in various scientific disciplines. While a detailed historical narrative of its

discovery remains elusive, its commercial availability and the principles of synthetic chemistry

allow us to infer its origins and potential pathways to its creation. Further investigation into

older, less digitized chemical literature or specific industrial archives might one day shed more

light on the precise origins of this particular picolinic acid derivative.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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